Cas no 13142-86-4 (Urea,N-(3-ethoxyphenyl)-)

• Product Name: Urea,N-(3-ethoxyphenyl)-
• CAS No: 13142-86-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 167289
• PubChem ID: 197911
• Update Time: 2025-04-19

Urea,N-(3-ethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Urea,N-(3-ethoxyphenyl)-
• (3-ethoxyphenyl)urea
• 1-(3-Ethoxyphenyl)urea
• (m-Ethoxyphenyl)urea
• 4-13-00-00990 (Beilstein Handbook Reference)
• SCHEMBL6616170
• Urea, (m-ethoxyphenyl)-
• BRN 2643151
• m-Phenetylurea
• DTXSID8074497
• 13142-86-4
• Urea, (3-ethoxyphenyl)-

• Inchi： 1S/C9H12N2O2/c1-2-13-8-5-3-4-7(6-8)11-9(10)12/h3-6H,2H2,1H3,(H3,10,11,12)
• InChI Key： LEMWRPPGMBWTMD-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=C(C=1)NC(N)=O

Computed Properties

• Exact Mass: 180.08996
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35